Cas no 153865-87-3 (2,4(1H,3H)-Pyrimidinedione, 5-iodo-1-(phenylmethyl)-)
153865-87-3 structure
Product Name:2,4(1H,3H)-Pyrimidinedione, 5-iodo-1-(phenylmethyl)-
CAS No:153865-87-3
MF:C11H9IN2O2
MW:328.105834722519
CID:1327701
PubChem ID:872472
Update Time:2025-04-20
2,4(1H,3H)-Pyrimidinedione, 5-iodo-1-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2,4(1H,3H)-Pyrimidinedione, 5-iodo-1-(phenylmethyl)-
- 153865-87-3
- SR-01000214688-1
- CBMicro_025769
- Oprea1_246191
- BIM-0025654.P001
- CCG-12750
- SR-01000214688
- SCHEMBL4172709
- AB00090267-01
- AKOS018342929
- 1-Benzyl-5-iodopyrimidine-2,4(1H,3H)-dione
-
- Inchi: 1S/C11H9IN2O2/c12-9-7-14(11(16)13-10(9)15)6-8-4-2-1-3-5-8/h1-5,7H,6H2,(H,13,15,16)
- InChI Key: MSAAPKSCUSZQGW-UHFFFAOYSA-N
- SMILES: IC1C(NC(N(C=1)CC1C=CC=CC=1)=O)=O
Computed Properties
- Exact Mass: 327.97047
- Monoisotopic Mass: 327.97088g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 335
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 49.4Ų
Experimental Properties
- PSA: 49.41
2,4(1H,3H)-Pyrimidinedione, 5-iodo-1-(phenylmethyl)- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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